Cas no 1204810-46-7 (3,4-Dichloro-6-fluoroquinoline)

• Product Name: 3,4-Dichloro-6-fluoroquinoline
• CAS No: 1204810-46-7
• MF: C₉H₄Cl₂FN
• MW: 216.039163589478
• MDL: MFCD13192959
• CID: 2602590
• PubChem ID: 329773661
• Update Time: 2025-10-29

3,4-Dichloro-6-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-6-fluoroquinoline
• MFCD13192959
• F78086
• 3,4-Dichloro-6-fluoroquinoline, AldrichCPR
• 1204810-46-7
• DTXSID10671169
• DTXCID20621918
• 802-575-0

• MDL： MFCD13192959
• Inchi： 1S/C9H4Cl2FN/c10-7-4-13-8-2-1-5(12)3-6(8)9(7)11/h1-4H
• InChI Key： NGPMJBMQUTZLKP-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=CC(=CC2=1)F)Cl

Computed Properties

• Exact Mass: 214.9704827g/mol
• Monoisotopic Mass: 214.9704827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

3,4-Dichloro-6-fluoroquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 3,4-Dichloro-6-fluoroquinoline

Introduction to 3,4-Dichloro-6-fluoroquinoline (CAS No: 1204810-46-7)

3,4-Dichloro-6-fluoroquinoline, identified by the Chemical Abstracts Service Number (CAS No) 1204810-46-7, is a fluorinated quinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. Quinolines and their derivatives have been extensively studied for their potential applications in treating various infectious diseases, particularly those caused by bacteria and parasites. The introduction of fluorine and chlorine substituents into the quinoline core enhances its pharmacological properties, making it a promising candidate for drug development.

The structural features of 3,4-Dichloro-6-fluoroquinoline contribute to its unique chemical and biological properties. The presence of two chlorine atoms at the 3 and 4 positions increases the electrophilicity of the quinoline ring, facilitating interactions with biological targets such as enzymes and nucleic acids. Additionally, the fluorine atom at the 6 position introduces lipophilicity and metabolic stability, which are crucial factors in drug design. These modifications enhance the compound's ability to penetrate biological membranes and resist enzymatic degradation, thereby improving its bioavailability and therapeutic efficacy.

In recent years, 3,4-Dichloro-6-fluoroquinoline has been explored as a key intermediate in the synthesis of novel antimicrobial agents. The quinoline scaffold is a well-established pharmacophore in antibiotics, particularly quinolones like ciprofloxacin and levofloxacin. By incorporating fluorine and chlorine atoms into the quinoline structure, researchers aim to develop compounds with improved antibacterial activity against resistant strains. Preliminary studies have shown that derivatives of 3,4-Dichloro-6-fluoroquinoline exhibit potent inhibitory effects on bacterial DNA gyrase and topoisomerase IV, enzymes essential for bacterial replication.

Moreover, 3,4-Dichloro-6-fluoroquinoline has been investigated for its potential applications in antimalarial therapy. Malaria remains a significant global health challenge, particularly in tropical regions where drug resistance is prevalent. Quinoline derivatives have a long history of use in antimalarial drugs, such as chloroquine and mefloquine. The structural modifications in 3,4-Dichloro-6-fluoroquinoline are expected to enhance its binding affinity to parasitic proteins involved in blood-stage malaria infection. Research indicates that this compound may interfere with hemoglobin digestion by Plasmodium parasites, thereby inhibiting their survival within red blood cells.

The synthesis of 3,4-Dichloro-6-fluoroquinoline involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation of quinoline precursors followed by fluorination using appropriate reagents such as hydrogen fluoride or fluorinating agents like Selectfluor®. The choice of reaction conditions is critical to prevent unwanted side products and ensure regioselectivity. Advances in catalytic methods have enabled more efficient synthesis of fluorinated quinolines, reducing the environmental impact of production processes.

From a medicinal chemistry perspective, 3,4-Dichloro-6-fluoroquinoline serves as a valuable building block for structure-activity relationship (SAR) studies. By systematically varying substituents on the quinoline ring, researchers can elucidate key structural features responsible for biological activity. This approach helps in designing next-generation compounds with enhanced potency and reduced toxicity. Computational modeling techniques have also been employed to predict binding interactions between 3,4-Dichloro-6-fluoroquinoline derivatives and biological targets, aiding in rational drug design.

The pharmacokinetic properties of 3,4-Dichloro-6-fluoroquinoline are another area of interest. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (T) must be carefully evaluated to determine its suitability for clinical use. In vitro studies have demonstrated that this compound exhibits moderate solubility in water and oil phases, suggesting potential oral bioavailability. However, further research is needed to assess its metabolic stability and potential for drug-drug interactions.

In conclusion,3,4-Dichloro-6-fluoroquinoline (CAS No: 1204810-46-7) is a versatile fluorinated quinoline derivative with significant potential in pharmaceutical applications. Its structural features contribute to enhanced antibacterial and antimalarial activity while maintaining metabolic stability. Ongoing research aims to optimize its synthesis and evaluate its pharmacokinetic profile for future therapeutic use. As our understanding of drug design evolves,3,4-Dichloro-6-fluoroquinoline derivatives are likely to play a crucial role in addressing global health challenges related to infectious diseases.